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Compound Name: 1H-Indole, 3,5-dimethyl-
CAS No.: 3189-12-6
Cat. No.: B3189392
Get Quote
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This guide provides an in-depth analysis of the physical properties of 3,5-dimethylindole (CAS
No. 3189-12-6), a heterocyclic organic compound of interest in medicinal chemistry and
materials science. Designed for researchers, scientists, and drug development professionals,
this document outlines the core physical descriptors of the compound and presents a validated,
field-proven protocol for the experimental determination of its melting point. The methodologies
described herein are grounded in principles of scientific integrity, ensuring accuracy and
reproducibility.

Part 1: Core Physicochemical Properties of 3,5-
Dimethylindole

3,5-Dimethylindole is a substituted indole derivative. Its physical state and thermal properties
are critical parameters for its handling, purification, and application in further synthetic
processes.

Physical Description
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At ambient temperature, 3,5-dimethylindole presents as a tan solid[1]. The coloration and exact
crystalline form can be influenced by the purity of the sample and the method of crystallization.
As with many indole derivatives, prolonged exposure to air and light may lead to gradual
discoloration due to oxidative processes. For this reason, it is recommended to store the
compound in a cool, dark environment, preferably under an inert atmosphere.

Quantitative Data Summary

The key physical and chemical identifiers for 3,5-dimethylindole are summarized in the table
below. These values are fundamental for analytical characterization and stoichiometric
calculations in experimental design.

Property Value Source(s)

IUPAC Name 3,5-dimethyl-1H-indole PubChem|[2]

CAS Number 3189-12-6 PubChem[2]
Molecular Formula Ci1oH11N PubChem|[2]
Molecular Weight 145.20 g/mol PubChem[2]
Melting Point 70-73 °C Hilaris Chemical[1]
Physical State Solid Hilaris Chemical[1]
Appearance Tan Solid Hilaris Chemical[1]

Part 2: Experimental Determination of Melting Point

The melting point is a definitive thermal property that serves as a primary indicator of a
compound's purity. A sharp melting range (typically < 1°C) is characteristic of a pure crystalline
solid, whereas impurities will induce a depression of the melting point and a broadening of the
melting range. The following protocol provides a robust method for accurately determining the
melting point of 3,5-dimethylindole.

Principle of Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. This occurs when the vibrational energy of the molecules overcomes the
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intermolecular forces holding them in a fixed crystal lattice. The process is observed as a
temperature range, from the point at which the first drop of liquid appears to the temperature at
which the last crystal melts.

Validated Protocol for Melting Point Measurement

This protocol utilizes a standard digital melting point apparatus (e.g., a Mel-Temp or similar
device), which allows for controlled heating and precise observation.

Materials and Equipment:

o 3,5-Dimethylindole sample

e Mortar and pestle

o Glass capillary tubes (open at one end)
 Digital melting point apparatus

e Spatula

Step-by-Step Methodology:

e Sample Preparation:

o Rationale: A finely powdered sample ensures uniform heat distribution and efficient
packing within the capillary tube, which is critical for an accurate reading.

o Procedure: Place a small amount of the 3,5-dimethylindole solid into a clean, dry mortar.
Gently grind the sample with the pestle to obtain a fine, homogenous powder.

e Loading the Capillary Tube:

o Rationale: The sample size must be sufficient for clear observation but not so large as to
cause a significant temperature gradient within the sample itself.

o Procedure: Invert a capillary tube and press the open end into the powdered sample. A
small plug of material will be forced into the tube. Tap the closed end of the capillary tube
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gently on a hard surface to compact the sample, causing it to fall to the bottom. Repeat
until a packed column of 2-3 mm of solid is achieved.

e Initial Rapid Determination (Optional but Recommended):

o Rationale: A preliminary, rapid heating run provides an approximate melting range, saving
time during the subsequent precise measurement.

o Procedure: Place the loaded capillary into the heating block of the apparatus. Set a rapid
heating rate (e.g., 10-15 °C per minute). Observe and note the approximate temperature
at which the sample melts. Allow the apparatus to cool to at least 20 °C below this
approximate point before proceeding.

e Accurate Melting Point Determination:

o Rationale: A slow, controlled heating rate (1-2 °C per minute) is essential for allowing the
system to remain in thermal equilibrium, ensuring that the temperature read by the
thermometer is the true temperature of the sample as it melts.

o Procedure: Place a new, properly loaded capillary tube into the cooled apparatus. Set the
starting temperature to approximately 15-20 °C below the previously determined
approximate melting point. Set the heating rate to 1-2 °C per minute.

e Observation and Recording:

o Rationale: The melting range provides more information than a single point. The onset of
melting indicates the presence of the pure compound, while the range width suggests the
level of impurity.

o Procedure: Observe the sample closely through the magnifying lens.
» Record the temperature (T1) at which the very first drop of liquid becomes visible.

» Continue heating and observing. Record the temperature (Tz2) at which the last crystal of
the solid phase fully liquefies.

» The melting point is reported as the range T1 - T2.
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e Post-Measurement:

o Procedure: Turn off the apparatus and allow it to cool. Dispose of the used capillary tube in
the designated glass waste container. It is best practice to perform at least two
measurements to ensure consistency and report the average range.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the melting point determination protocol.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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